4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol is a bicyclic secondary amine-alcohol hybrid compound characterized by a norbornene (bicyclo[2.2.1]hept-5-ene) core linked to a butan-2-ol chain via a methylamino group.
Properties
Molecular Formula |
C12H21NO |
|---|---|
Molecular Weight |
195.30 g/mol |
IUPAC Name |
4-(2-bicyclo[2.2.1]hept-5-enylmethylamino)butan-2-ol |
InChI |
InChI=1S/C12H21NO/c1-9(14)4-5-13-8-12-7-10-2-3-11(12)6-10/h2-3,9-14H,4-8H2,1H3 |
InChI Key |
DSWFBWQIWZXBQJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCNCC1CC2CC1C=C2)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol involves several steps. One common synthetic route includes the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethylamine with butan-2-ol under specific reaction conditions . The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained with high purity. Industrial production methods may involve bulk synthesis using optimized reaction conditions to achieve large-scale production .
Chemical Reactions Analysis
4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Scientific Research Applications
4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on biological pathways.
Mechanism of Action
The mechanism of action of 4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Structural and Functional Group Variations
The target compound belongs to a broader class of bicyclo[2.2.1]heptene derivatives. Key structural analogs and their distinguishing features are summarized below:
Functional Group Impact on Properties
- Amino Alcohol vs. Simple Amines: The amino alcohol group in the target compound enhances hydrogen-bonding capacity compared to non-hydroxylated analogs like {bicyclo[2.2.1]hept-5-en-2-ylmethyl}(1-methoxypropan-2-yl)amine . This may improve solubility in polar solvents but reduce stability under acidic conditions.
- Bioactivity Potential: The indolyl-propanamide derivative demonstrates how bicycloheptene scaffolds coupled with aromatic systems (e.g., indole) may target biological pathways, whereas the target compound’s simpler structure lacks evident bioactive motifs.
- Regulatory Considerations: Alkyl-substituted bicycloheptenes (e.g., 5-butyl-) face stringent EPA reporting , suggesting environmental or toxicity concerns.
Research and Application Gaps
While the target compound’s structural relatives have defined roles (e.g., laboratory reagents , bioactive candidates ), its applications remain underexplored. Limited commercial availability and absence of toxicity or efficacy data in the provided evidence suggest a need for further study.
Biological Activity
4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol, also known by its CAS number 61851-08-9, is a compound that has garnered interest in various fields of biological research due to its unique bicyclic structure and potential pharmacological properties. This article aims to explore the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The chemical formula for 4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol is C12H21NO. Its structure features a bicyclic system that may contribute to its biological properties. The presence of an amino group and a secondary alcohol suggests potential interactions with biological targets.
Research indicates that compounds with similar bicyclic structures often exhibit diverse biological activities, including:
- Antagonistic Effects : Some bicyclic compounds have been noted for their ability to act as antagonists for specific receptors, such as thromboxane A2 receptors, which are crucial in platelet aggregation and cardiovascular function .
- Inhibitory Activity : The compound's structure suggests it may inhibit certain enzymes or biological pathways, potentially influencing processes like coagulation or inflammation.
Biological Activity Predictions
Using computational tools like the PASS (Prediction of Activity Spectra for Substances) software, researchers can predict the biological activity of compounds based on their chemical structure. For instance, a study indicated a correlation between the NH-acidity of acetamides and their biological potential, suggesting that similar analyses could be applied to 4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol to elucidate its activity spectrum .
Table 1: Summary of Biological Activities Predicted for Related Compounds
| Compound Name | Biological Activity | Predicted Probability |
|---|---|---|
| Acetamide I | Anticonvulsant | 0.767 |
| Acetamide II | Chloride peroxidase inhibitor | 0.585 |
| Acetamide III | Complement factor D inhibitor | 0.577 |
| Acetamide IV | Analgesic | 0.598 |
| Acetamide V | Antiviral | 0.772 |
This table illustrates the potential activities of related acetamides, which may provide insights into the expected behavior of 4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol based on structural similarities.
Pharmacological Applications
Given its structural characteristics, 4-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)butan-2-ol may find applications in:
- Cardiovascular Therapies : Due to its potential antagonistic effects on thromboxane receptors.
- Neurological Disorders : Similar compounds have been explored for anticonvulsant properties.
- Inflammatory Conditions : Inhibitory effects on inflammatory pathways could position this compound as a candidate for anti-inflammatory drugs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
